Cas no 68165-53-7 ([(1S,2R,4S,7R,9R,10R,11S,12S)-10,11-Diacetyloxy-4-hydroxy-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-2-yl]methyl acetate)
68165-53-7 structure
Product Name:[(1S,2R,4S,7R,9R,10R,11S,12S)-10,11-Diacetyloxy-4-hydroxy-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-2-yl]methyl acetate
CAS No:68165-53-7
MF:C21H28O9
MW:424.441627502441
CID:969332
PubChem ID:155092
Update Time:2024-03-01
[(1S,2R,4S,7R,9R,10R,11S,12S)-10,11-Diacetyloxy-4-hydroxy-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-2-yl]methyl acetate Chemical and Physical Properties
Names and Identifiers
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- Trichothec-9-ene-3,4,8,15-tetrol, 12,13-epoxy-, 3,4,15-triacetate, (3a lpha,4beta,8alpha)-
- [(1S,2R,4S,7R,9R,10R,11S,12S)-10,11-Diacetyloxy-4-hydroxy-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7
- [(1S,2R,4S,7R,9R,10R,11S,12S)-10,11-Diacetyloxy-4-hydroxy-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-2-yl]methyl acetate
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- Inchi: 1S/C21H28O9/c1-10-6-15-20(7-14(10)25,8-26-11(2)22)19(5)17(29-13(4)24)16(28-12(3)23)18(30-15)21(19)9-27-21/h6,14-18,25H,7-9H2,1-5H3/t14-,15+,16+,17+,18+,19+,20+,21-/m0/s1
- InChI Key: ILEMKIHPSTWKCL-HXZSLLSJSA-N
- SMILES: O1C[C@]21[C@H]1[C@@H]([C@H]([C@]2(C)[C@@]2(COC(C)=O)C[C@@H](C(C)=C[C@H]2O1)O)OC(C)=O)OC(C)=O
Computed Properties
- Exact Mass: 424.17333247g/mol
- Monoisotopic Mass: 424.17333247g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 30
- Rotatable Bond Count: 7
- Complexity: 821
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 121
- XLogP3: -0.3
[(1S,2R,4S,7R,9R,10R,11S,12S)-10,11-Diacetyloxy-4-hydroxy-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-2-yl]methyl acetate Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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